Cas no 2216-16-2 (N,N-Diethyl-3-nitroaniline)

N,N-Diethyl-3-nitroaniline Properties

Names and Identifiers

• N,N-Diethyl-m-nitroaniline
• Benzenamine,N,N-diethyl-3-nitro-
• N,N-Diethyl-3-nitroaniline
• 3-Nitro-N,N-diethyl-anilin
• 3-Nitro-N,N-diethylaniline
• N,N-Diaethyl-3-nitro-anilin
• N,N-Diaethyl-m-nitroanilin
• N,N-Diethyl-3-nitro-anilin
• N,N-diethyl-3-nitro-benzenamine
• m-Nitro-N,N-diethylaniline
• Benzenamine, N,N-diethyl-3-nitro-
• m-nitrodiethylaniline
• N,N-diethyl-3-nitrobenzenamine
• QSNHMSRICSDACJ-UHFFFAOYSA-N
• diethyl(3-nitrophenyl)amine
• NN-Diethyl-3-nitroaniline
• 3-DIETHYLAMINO-1-NITROBENZENE
• n n-diethyl-m-nitroaniline
• N,N-diethyl-3-nitro-aniline
• n,n-diethyl-3-nitro-benzenamin
• +Expand

• MDL： MFCD00024459
• InChIKey： QSNHMSRICSDACJ-UHFFFAOYSA-N
• Inchi： 1S/C10H14N2O2/c1-3-11(4-2)9-6-5-7-10(8-9)12(13)14/h5-8H,3-4H2,1-2H3
• SMILES： [O-][N+](C1=C([H])C([H])=C([H])C(=C1[H])N(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 194.10600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Heavy Atom Count: 14
• Complexity: 187
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 49.1

Experimental Properties

• LogP: 2.96420
• PSA: 49.06000
• Refractive Index: 1.6358 (estimate)
• Boiling Point: 289°C at 760 mmHg
• Melting Point: 77.5°C (estimate)
• Density: 1.127

N,N-Diethyl-3-nitroaniline Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning

N,N-Diethyl-3-nitroaniline Customs Data

• HS CODE：2921420090
• Customs Data：

  China Customs Code:

  2921420090

  Overview:

  2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides